N-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)benzenesulfonamide

• IUPAC Name: N-(6-chloro-2-oxo-4-phenyl-1H-quinolin-3-yl)benzenesulfonamide
• InChI: InChI=1S/C21H15ClN2O3S/c22-15-11-12-18-17(13-15)19(14-7-3-1-4-8-14)20(21(25)23-18)24-28(26,27)16-9-5-2-6-10-16/h1-13,24H,(H,23,25)
• InChI Key: IVVVPDWYFKQZDT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=O)NC3=C2C=C(C=C3)Cl)NS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C21H15ClN2O3S
• Molecular Weight: 410.9 g/mol

Description

“N-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)benzenesulfonamide” is a complex organic compound. It contains a quinoline group, which is a heterocyclic aromatic organic compound with the chemical formula C9H7N. Quinolines are important in the field of natural products, pharmaceuticals, and materials science.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a quinoline ring, a phenyl group, and a benzenesulfonamide group. These groups could potentially engage in various intermolecular interactions, including pi-stacking and hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the quinoline ring, the phenyl group, and the benzenesulfonamide group. The quinoline ring, in particular, is known to participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the quinoline ring could contribute to its aromaticity and stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many quinoline derivatives have been studied for their antimicrobial and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research on this compound could involve further exploration of its synthesis, reactivity, and potential applications. For example, given the known biological activity of many quinoline derivatives, this compound could be of interest in the field of medicinal chemistry.